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Compound of Interest

Compound Name: 1-Propanol

Cat. No.: B7761284

Introduction: A Note on Synthesis Pathway

While the synthesis of glycol ethers from 1-propanol is chemically feasible, yielding propylene
glycol propyl ethers, the most prevalent and industrially significant propylene-based glycol
ether solvents are derived from the reaction of methanol with propylene oxide.[1][2][3] This
process yields Propylene Glycol Methyl Ether (PM) and its derivatives like Dipropylene Glycol
Methyl Ether (DPM). Given their widespread use in research and industry, these application
notes will focus on this standard, methanol-based synthesis route to provide the most relevant
and practical information for researchers, scientists, and drug development professionals.

The primary industrial production of propylene glycol ethers involves the reaction of propylene
oxide with an alcohol.[1] This reaction can be catalyzed by both acids and bases, though basic
catalysts are generally preferred as they result in higher selectivity for the a-isomer (1-methoxy-
2-propanol), which is the more commercially significant product.[1][4]

Key Products and Their Applications

The reaction of methanol and propylene oxide produces a mixture of products, primarily
Propylene Glycol Methyl Ether (PM) and Dipropylene Glycol Methyl Ether (DPM).

e Propylene Glycol Methyl Ether (PM / PGME): Known chemically as 1-methoxy-2-propanol,
PM is a versatile, fast-evaporating, and hydrophilic organic solvent.[3][5][6] Its bifunctional
nature, containing both an ether and an alcohol group, allows it to dissolve a wide range of
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polar and non-polar substances.[1][3][7] This high solvency makes it an excellent choice for
numerous applications, including:

o

Paints and Coatings: Used as a strong solvent and coalescing agent in the production of
paints, varnishes, and industrial coatings to improve flow, gloss, and drying speed.[2][8]

o

Printing Inks: Acts as a carrier solvent in flexographic and rotogravure printing inks.[2][8][9]

o

Cleaners and Degreasers: Incorporated into industrial and household cleaning
formulations.[8][10]

Pharmaceuticals: Utilized as a solvent in some drug production processes.[8]

o

[¢]

Adhesives: Employed as a solvent to improve adhesion properties.[8]

» Dipropylene Glycol Methyl Ether (DPM): DPM is a mid-to-slow evaporating solvent that is
also a clear, colorless liquid with a mild odor.[10][11][12] It is often used in applications where
a slower evaporation rate is desired. Key uses include:

o

Coatings and Inks: Serves as an active "tail solvent” in solvent-based coatings and various
printing inks to control drying time.[10]

o

Cleaners: Acts as a coupling agent and solvent in industrial cleaners, paint removers, and
hard surface cleaners.[10]

o

Cosmetics: Used as a mutual solvent, coupling agent, and emollient in cosmetic
formulations.[10]

o

Agricultural Formulations: Functions as a stabilizer for some agricultural herbicides.[10]

Data Presentation

Quantitative data for reactants and primary products are summarized below for easy reference
and comparison.

Table 1: Physical and Chemical Properties of Reactants and Products
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Propylene Dipropylene
Propylene
Property Methanol Oxid Glycol Methyl Glycol Methyl
xide
Ether (PM) Ether (DPM)
Molecular
CH4O Cs3HeO C4H1002[13] C7H1603
Formula
Molar Mass (
32.04 58.08 90.12[6][13] 148.2[10][14]
g/mol)
o o Clear, colorless Clear, colorless
Appearance Colorless liquid Colorless liquid o o
liquid[8][13] liquid[11]
Boiling Point (°C)  64.7 34.2 120[6][13] 190[10]
Density (g/cm? at
0.792 0.830 0.921[6] 0.953[10]
20°C)
Flash Point (°C,
11 -37 31[6][13] 75[10]
Closed Cup)
Viscosity (cP at
0.544 0.28 1.7 3.7[10]

25°C)

| Solubility in Water | Miscible | 40.5 g/100 mL | Completely Soluble[2][13] | Completely

Soluble[12] |

Table 2: Typical Reaction Parameters for Glycol Ether Synthesis
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Parameter Description

Reactants Methanol (MeOH), Propylene Oxide (PO)
Basic catalysts preferred for higher a-isomer
selectivity.[1] Examples include solid anion

Catalyst

exchange resins or homogeneous catalysts like
sodium methoxide.[4][15]

Molar Ratio (MeOH:PO)

A molar excess of methanol is used to favor PM
formation and limit higher glycol ether
production. Ratios from 2:1 to 5:1 are common.
[16]

Temperature

Typically ranges from 90°C to 110°C.[15][16]

Pressure

Reaction is performed under moderate pressure

to keep reactants in the liquid phase.

Primary Products

Propylene Glycol Methyl Ether (PM),
Dipropylene Glycol Methyl Ether (DPM),
Tripropylene Glycol Methyl Ether (TPM), and
other poly-propylene glycols.[3][17]

| Purification Method | Fractional distillation is used to separate unreacted methanol and the

different glycol ether products.[4] |

Reaction Pathway and Experimental Workflow

The following diagrams illustrate the chemical synthesis pathway and a general experimental

workflow for the production and purification of propylene glycol methyl ethers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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